Cas no 1416713-00-2 (1-methylisoquinoline-8-carbaldehyde)

• Product Name: 1-methylisoquinoline-8-carbaldehyde
• CAS No: 1416713-00-2
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD22689706
• CID: 4595623
• Update Time: 2025-05-24

1-methylisoquinoline-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methylisoquinoline-8-carbaldehyde

• MDL： MFCD22689706
• Inchi： 1S/C11H9NO/c1-8-11-9(5-6-12-8)3-2-4-10(11)7-13/h2-7H,1H3
• InChI Key： PBLGIWCJSDVGAL-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=CC=C2C=O)C=CN=1

Additional information on 1-methylisoquinoline-8-carbaldehyde

Introduction to 1-Methylisoquinoline-8-Carbaldehyde (CAS No. 1416713-00-2)

The compound 1-methylisoquinoline-8-carbaldehyde (CAS No. 1416713-00-2) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the isoquinoline family, which is a heterocyclic aromatic system with a wide range of applications. The long-tail keyword for this compound, CAS No. 1416713-00-2, serves as a unique identifier in chemical databases, ensuring precise identification and referencing in scientific literature and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-methylisoquinoline-8-carbaldehyde. Researchers have explored various methodologies, including palladium-catalyzed coupling reactions and microwave-assisted synthesis, to optimize its production. These techniques not only enhance yield but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

The structural uniqueness of 1-methylisoquinoline-8-carbaldehyde lies in its isoquinoline core, which is fused with a methyl group at the 8-position and an aldehyde functional group. This configuration imparts unique electronic properties, making it an attractive candidate for various applications. For instance, its aldehyde group facilitates condensation reactions, enabling the formation of complex heterocyclic structures that are valuable in drug discovery.

In the realm of pharmacology, 1-methylisoquinoline-8-carbaldehyde has shown potential as a lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in numerous diseases. Recent research highlights its role in anti-inflammatory and anti-cancer drug development, where it exhibits promising activity against various cancer cell lines.

Beyond pharmacology, CAS No. 1416713-00-2 finds applications in materials science. Its aromaticity and functional groups make it a suitable precursor for synthesizing advanced materials, such as organic semiconductors and coordination polymers. Recent breakthroughs in this area have leveraged its properties to develop high-performance electronic devices, showcasing its versatility across disciplines.

The synthesis of 1-methylisoquinoline-8-carbaldehyde involves multi-step processes that require meticulous control over reaction conditions. Researchers have employed strategies such as directed metallation and oxidative coupling to achieve high-purity products. These methods not only ensure scalability but also pave the way for large-scale production in industrial settings.

From an environmental perspective, the development of greener synthesis routes for CAS No. 1416713-00-2 is a priority. Scientists are exploring bio-based feedstocks and catalytic systems that reduce waste generation and energy consumption. Such efforts align with global sustainability goals while maintaining the compound's high-quality standards required for downstream applications.

In conclusion, 1-methylisoquinoline-8-carbaldehyde (CAS No. 1416713-00-2) stands as a testament to the ingenuity of modern chemistry. Its diverse applications span drug discovery, materials science, and green chemistry, underscoring its importance in advancing scientific frontiers. As research continues to unravel its potential, this compound is poised to play an increasingly significant role in shaping future innovations across various industries.